2-(4-Ethoxyphenyl)-1'-ethyl-7-methoxy-1,10b-dihydrospiro[benzo[e]pyrazolo[1,5-c][1,3]oxazine-5,4'-piperidine]

• IUPAC Name: 2-(4-ethoxyphenyl)-1'-ethyl-7-methoxyspiro[1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine-5,4'-piperidine]
• InChI: InChI=1S/C25H31N3O3/c1-4-27-15-13-25(14-16-27)28-22(20-7-6-8-23(29-3)24(20)31-25)17-21(26-28)18-9-11-19(12-10-18)30-5-2/h6-12,22H,4-5,13-17H2,1-3H3
• InChI Key: QCWNNXQYBXFIDD-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCC2(CC1)N3C(CC(=N3)C4=CC=C(C=C4)OCC)C5=C(O2)C(=CC=C5)OC
• Molecular Formula: C25H31N3O3
• Molecular Weight: 421.5 g/mol

Description

The compound “2-(4-Ethoxyphenyl)-1’-ethyl-7-methoxy-1,10b-dihydrospiro[benzo[e]pyrazolo[1,5-c][1,3]oxazine-5,4’-piperidine]” is a complex organic molecule. It has a linear formula of C25H31N3O2.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, 1,10b-dihydrospiro derivatives were synthesized by the sequential reaction of o-hydroxy benzaldehyde and various 4-substituted acetophenones and a mixture of isatin and 2-(3-(4-substitutedphenyl)-4, 5-dihydro- 1H-pyrazol-5-yl) phenol in the presence of PTSA.

Scientific Research Applications

Synthesis and Chemical Properties

Research on heterocyclic compounds, such as oxazines and related compounds, highlights the importance of synthetic methodologies in developing pharmaceutical agents. For instance, the synthesis of 1,2-oxazines and 1,2-benzoxazines involves the cyclization of nitroso compounds with urea derivatives, showcasing a foundational approach to constructing heterocyclic frameworks (Sainsbury, 1991). Such methodologies are crucial for the development of novel compounds with potential therapeutic applications.

Pharmacological Applications

The pharmacological significance of heterocyclic compounds is evident in their diverse biological activities. For example, Hoechst 33258 and its analogues, which contain heterocyclic benzimidazole groups, demonstrate strong binding to the minor groove of DNA, emphasizing the role of heterocyclic compounds in developing fluorescent DNA stains and potential therapeutic agents (Issar & Kakkar, 2013). Similarly, the exploration of quinazoline derivatives for anticancer activities further illustrates the therapeutic potential of heterocyclic scaffolds in addressing colorectal cancer by modulating specific gene and protein expressions (Moorthy et al., 2023).

Mechanism of Action

Target of Action

Similar compounds with pyrazolo-pyrimidine scaffolds have been reported to inhibit cyclin-dependent kinase 2 (cdk2), a protein crucial for cell cycle regulation .

Mode of Action

Compounds with similar structures have been shown to inhibit cdk2, thereby preventing the progression of the cell cycle and inducing cell death .

Biochemical Pathways

Inhibition of cdk2 typically affects the cell cycle, particularly the transition from the g1 phase to the s phase .

Result of Action

Similar compounds have been shown to inhibit cell proliferation and induce apoptosis, particularly in cancer cells .